Cas no 26491-03-2 (Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-)
26491-03-2 structure
Product Name:Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-
CAS No:26491-03-2
MF:C12H10N2O5
MW:262.21820306778
CID:290417
PubChem ID:276882
Update Time:2025-04-19
Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-
- ACETIC ACID 1-ACETYL-5-NITRO-1H-INDOL-3-YL ESTER( (1-ACETYL-5-NITRO-INDOL-3-YL) ACETATE )
- 1-acetyl-5-nitro-1h-indol-3-yl acetate
- 3-acetoxy-1-acetyl-5-nitro-indole
- 5-Nitro-3-acetoxy-1-acetyl-indol
- AC1L5KSO
- AC1Q1YUA
- AG-J-23291
- AR-1C1336
- CTK4F7996
- NSC125368
- N-acetyl-3-acetoxy-5-nitroindole
- Acetic acid 1-acetyl-5-nitro-1H-indol-3-yl ester
- DTXSID20298684
- 26491-03-2
- NSC-125368
-
- Inchi: 1S/C12H10N2O5/c1-7(15)13-6-12(19-8(2)16)10-5-9(14(17)18)3-4-11(10)13/h3-6H,1-2H3
- InChI Key: BKXWPRVRPWVLIH-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CN(C(C)=O)C2C=CC(=CC=21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 262.059
- Monoisotopic Mass: 262.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 94.1Ų
Experimental Properties
- PSA: 91.44
Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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